Cas no 61948-59-2 (2,4-Dichloro-5-methoxyquinazoline)

2,4-Dichloro-5-methoxyquinazoline is a versatile heterocyclic compound used primarily as an intermediate in organic synthesis and pharmaceutical research. Its dichloro and methoxy functional groups make it a valuable precursor for further derivatization, enabling the development of biologically active molecules, particularly in medicinal chemistry. The compound's reactivity at the 2- and 4-positions allows selective substitution, facilitating the synthesis of quinazoline-based scaffolds. Its stability under standard storage conditions and high purity make it suitable for precise synthetic applications. Researchers value this compound for its role in constructing pharmacophores, including kinase inhibitors and other therapeutic agents, due to its well-defined reactivity profile and consistent performance in cross-coupling and nucleophilic substitution reactions.

2,4-Dichloro-5-methoxyquinazoline structure

61948-59-2 structure

Product Name:2,4-Dichloro-5-methoxyquinazoline

CAS No:61948-59-2

MF:C₉H₆Cl₂N₂O

MW:229.062739849091

MDL:MFCD10697887

CID:843849

PubChem ID:12320019

Update Time:2025-05-27

2,4-Dichloro-5-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-5-methoxyquinazoline
- 2,4-DICHLORO-5METHOXYQUINAZOLINE
- 2,4-dichloro-5-methoxy-quinazoline
- Quinazoline, 2,4-dichloro-5-methoxy-
- AK113692
- CVILQLUABMGXTG-UHFFFAOYSA-N
- FCH1401033
- OR305600
- AX8167290
- EN300-3565590
- SY033020
- P10978
- AKOS016009797
- PB43168
- 61948-59-2
- DB-073032
- C9H6Cl2N2O
- CS-0019255
- SCHEMBL1478324
- AS-50730
- MFCD10697887
- Z1269197407
- MDL： MFCD10697887
- Inchi： 1S/C9H6Cl2N2O/c1-14-6-4-2-3-5-7(6)8(10)13-9(11)12-5/h2-4H,1H3
- InChI Key： CVILQLUABMGXTG-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=CC=CC2=NC(=N1)Cl)OC

Computed Properties

Exact Mass: 227.98588
Monoisotopic Mass: 227.9857182g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35
XLogP3: 3.4

Experimental Properties

Density: 1.450
Melting Point: 165-166 ºC
PSA: 35.01

2,4-Dichloro-5-methoxyquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM104467-1g	2,4-dichloro-5-methoxyquinazoline	61948-59-2	97%	1g	$275	2021-08-06
Chemenu	CM104467-5g	2,4-dichloro-5-methoxyquinazoline	61948-59-2	97%	5g	$825	2021-08-06
Chemenu	CM104467-10g	2,4-dichloro-5-methoxyquinazoline	61948-59-2	97%	10g	$1518	2021-08-06
Alichem	A189011031-5g	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	95%	5g	$1368.64	2023-09-01
Alichem	A189011031-10g	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	95%	10g	$2231.30	2023-09-01
Alichem	A189011031-25g	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	95%	25g	$4104.88	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX494-50mg	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	97%	50mg	183.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX494-200mg	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	97%	200mg	461.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX494-1g	2,4-Dichloro-5-methoxyquinazoline	61948-59-2	97%	1g	1616.0CNY	2021-07-14
TRC	D437305-100mg	2,4-Dichloro-5-methoxyquinazoline	61948-59-2		100mg	$167.00	2023-05-18

2,4-Dichloro-5-methoxyquinazoline Related Literature

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Lab Chip, 2019,19, 524-535
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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